2-chloro-N-(3-propoxyphenyl)benzamide

• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol
• IUPAC Name: 2-chloro-N-(3-propoxyphenyl)benzamide
• InChI: InChI=1S/C16H16ClNO2/c1-2-10-20-13-7-5-6-12(11-13)18-16(19)14-8-3-4-9-15(14)17/h3-9,11H,2,10H2,1H3,(H,18,19)
• InChI Key: SPUYEONSNILHQH-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2Cl

Description

2-Chloro-N-(3-propoxyphenyl)benzamide is a benzamide derivative characterized by a chlorine substituent at the ortho position of the benzoyl ring and a 3-propoxyphenyl group attached via an amide linkage. Benzamide derivatives are widely studied for their pharmacological and material science applications, particularly due to their tunable electronic and steric profiles .

Comparison with Similar Compounds

Substituent Effects on Physical Properties

Table 1: Melting Points and Substituent Influence

Compound Name	Substituent on Amide Nitrogen	Melting Point (°C)	Reference
2-Chloro-N-(3-chlorophenyl)benzamide	3-Chlorophenyl	Not reported
2-Chloro-N-((4-chloro-6-methylpyrimidin-2-yl)carbamoyl)benzamide	4-Chloro-6-methylpyrimidinyl	126–128
2-Chloro-N-((4-chloro-6-methoxypyrimidin-2-yl)carbamoyl)benzamide	4-Chloro-6-methoxypyrimidinyl	166–167
3-Chloro-N-[2-(trifluoromethyl)phenyl]benzamide	2-(Trifluoromethyl)phenyl	Not reported

Key Observations :

• Pyrimidinyl substituents (): Electron-withdrawing groups (e.g., Cl) and electron-donating groups (e.g., OCH₃) significantly alter melting points. Methoxy-substituted derivatives exhibit higher melting points (~166°C) compared to methyl-substituted analogs (~126°C), likely due to enhanced intermolecular hydrogen bonding .
• Halogen vs. Alkoxy Groups : The propoxy group in the target compound is electron-donating, which may reduce crystallinity compared to chlorine-substituted analogs (e.g., 2-chloro-N-(3-chlorophenyl)benzamide) .

Structural and Conformational Analysis

Crystal Structure Comparisons :

• 2-Chloro-N-(3-chlorophenyl)benzamide (): The amide group adopts a trans conformation (N–H and C=O bonds), with a mean σ(C–C) bond length of 0.007 Å and an R factor of 0.036. This conformation is common in benzamide derivatives to minimize steric hindrance .

Electronic Effects :

• Trifluoromethyl Substituents (): The strong electron-withdrawing nature of CF₃ groups in 3-chloro-N-[2-(trifluoromethyl)phenyl]benzamide enhances electrophilicity, contrasting with the electron-donating propoxy group in the target compound. This difference may influence reactivity in catalytic or biological systems .